Cas no 2228436-15-3 (3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid
• CAS No: 2228436-15-3
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6571311
• PubChem ID: 165737247
• Update Time: 2025-11-07

3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid
• 2228436-15-3
• EN300-1947524

• Inchi： 1S/C10H9F3O2/c1-6-4-7(11)2-3-8(6)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： BYGWSEXEKSGLEK-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(=CC=1C)F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid

Introduction to 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid (CAS No. 2228436-15-3)

3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid, identified by the CAS number 2228436-15-3, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid features a propionic acid backbone substituted with two fluorine atoms at the 3-position and a fluoro-substituted methylphenyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, factors that are crucial for its efficacy as a drug candidate.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles and binding affinity. Studies have shown that fluorine atoms can influence the conformational flexibility of molecules, leading to stronger binding interactions with enzymes and receptors. For instance, the fluoro-substituted aromatic ring in 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid may contribute to its ability to interact with specific binding sites in proteins, potentially making it a useful tool in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid suggest that it could serve as a precursor for designing inhibitors or modulators of key biological pathways. For example, its similarity to known pharmacophores in anti-inflammatory and anticancer agents makes it an attractive candidate for further exploration.

Recent research has begun to explore the synthetic pathways for producing 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid more efficiently. The synthesis of fluorinated compounds often presents challenges due to the sensitivity of fluorine atoms and the need for specialized reaction conditions. However, advances in synthetic methodologies have made it possible to access complex fluorinated structures with greater ease. These developments are crucial for enabling large-scale production and further investigation into the biological activities of this compound.

The pharmacological potential of 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid has not been fully elucidated, but preliminary studies suggest that it may exhibit properties such as anti-inflammatory or anticancer activity. The fluoro-substituted aromatic ring is known to enhance binding affinity in several drug classes, and the propionic acid moiety could provide additional interactions with biological targets. Further investigation into its mechanism of action will be necessary to fully understand its therapeutic potential.

In conclusion, 3,3-difluoro-3-(4-fluoro-2-methylphenyl)propanoic acid (CAS No. 2228436-15-3) represents a promising scaffold for medicinal chemistry research. Its unique structural features and potential biological activities make it an attractive candidate for further development as a therapeutic agent. As synthetic methods continue to improve and more research is conducted on its pharmacological properties, this compound is likely to play an important role in the discovery and development of new drugs.